4-(2-Oxopropyl)pyridine-3-carbonitrile

• CAS RN: 23580-77-0
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 4-(2-oxopropyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C9H8N2O/c1-7(12)4-8-2-3-11-6-9(8)5-10/h2-3,6H,4H2,1H3
• InChI Key: AAVSZDJOPRPCDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=NC=C1)C#N

Description

4-(2-Oxopropyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-methyl-3-cyanopyridine (4 g, 33.9 mmol) and N,N-dimethylacetamide dimethylacetal (5.4 g, 40.6 mmol) in dry DMF (20 ml) was stirred at 130° for 7 h. The volatiles were removed in vacuo to afford a dark oil which solidified on standing. This material was chromatographed (SiO2; 50% EtOAc/Hexane—100% EtOAc) affording the title compound as an off-yellow solid (3.73 g, 69%). δH (CDCl3) 8.87 (1H, s), 8.74 (1H, d, J 5.2 Hz), 7.28 (1H, d, J 5,2 Hz), 4.00 (2H, s) and 2.36 (3H, s); m/z (ES+, 70V) 161 (MH+).